6-[(8a-Carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid

• IUPAC Name: 6-[(8a-carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid
• InChI: InChI=1S/C42H66O14/c1-37(2)14-16-42(36(51)52)17-15-40(6)20(21(42)18-37)8-9-24-39(5)12-11-25(38(3,4)23(39)10-13-41(24,40)7)54-35-32(29(47)28(46)31(55-35)33(49)50)56-34-30(48)27(45)26(44)22(19-43)53-34/h8,21-32,34-35,43-48H,9-19H2,1-7H3,(H,49,50)(H,51,52)
• InChI Key: WJQOMUVKRDJBGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)C(=O)O)O)O)OC7C(C(C(C(O7)CO)O)O)O)C)C)C2C1)C)C(=O)O)C
• Molecular Formula: C42H66O14
• Molecular Weight: 795.0 g/mol

Description

6-[(8a-Carboxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl)oxy]-3,4-dihydroxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid is a complex organic compound with a molecular formula of C₄₁H₆₂O₁₅ . It belongs to the class of oleanane triterpenoids, which are known for their diverse biological activities .

Preparation Methods

The synthesis of this compound involves multiple steps, including the formation of the core triterpenoid structure and subsequent functionalization with various hydroxyl and carboxyl groups. The synthetic routes typically involve:

Formation of the core structure: This is achieved through cyclization reactions that form the tetradecahydropicen skeleton.

Functionalization: Introduction of hydroxyl and carboxyl groups through oxidation and esterification reactions.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or carboxylic acids.

Reduction: The carboxyl groups can be reduced to alcohols.

Substitution: The hydroxyl groups can be substituted with other functional groups using reagents like halides.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Major products formed from these reactions include ketones, alcohols, and substituted derivatives .

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a precursor for synthesizing other complex molecules.

Biology: It is studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in various diseases.

Industry: It is used in the development of new materials and as a chemical intermediate.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets and pathways. It is known to modulate signaling pathways involved in inflammation and cell proliferation. The exact molecular targets are still under investigation, but it is believed to interact with enzymes and receptors involved in these pathways .

Comparison with Similar Compounds

This compound is unique due to its complex structure and diverse functional groups. Similar compounds include other oleanane triterpenoids, such as glycyrrhizic acid and its derivatives . These compounds share similar biological activities but differ in their specific functional groups and molecular targets .